3,3-Dimethylacryloyl chloride

• IUPAC Name: 3-methylbut-2-enoyl chloride
• InChI: InChI=1S/C5H7ClO/c1-4(2)3-5(6)7/h3H,1-2H3
• InChI Key: BDUBTLFQHNYXPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)Cl)C
• Molecular Formula: C5H7ClO
• DSSTOX Substance ID: DTXSID80187146
• Molecular Weight: 118.56 g/mol
• CAS No.: 3350-78-5

Description

3,3-Dimethylacryloyl chloride is an organic compound with the molecular formula C5H7ClO and a molecular weight of 118.56 g/mol . It is also known by other names such as 3-methyl-2-butenoyl chloride and senecioyl chloride . This compound is a colorless to yellow liquid that is highly reactive and used in various chemical synthesis processes .

Scientific Research Applications

3,3-Dimethylacryloyl chloride has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of β-keto esters and other complex molecules.

Biology: It is employed in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals.

Medicine: It is used in the development of new drugs and therapeutic agents.

Industry: It is utilized in the production of polymers, resins, and other industrial chemicals.

Safety and Hazards

3,3-Dimethylacryloyl chloride is a flammable liquid and vapor. It causes severe skin burns and eye damage. It may cause respiratory irritation. It reacts violently with water.

Mechanism of Action

Target of Action

3,3-Dimethylacryloyl chloride is a chemical compound that primarily targets silylketene acetals . These targets play a crucial role in organic synthesis, particularly in the formation of δ-ethylenic β-keto esters .

Mode of Action

The interaction of this compound with its targets involves a reaction with silylketene acetals in acetonitrile . This reaction results in the formation of δ-ethylenic β-keto esters , which are important intermediates in various organic reactions.

Biochemical Pathways

The reaction of this compound with silylketene acetals affects the biochemical pathway leading to the synthesis of δ-ethylenic β-keto esters . These esters are involved in several downstream effects, including the synthesis of various organic compounds.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the transformation of silylketene acetals into δ-ethylenic β-keto esters . This transformation is a key step in the synthesis of various organic compounds.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound reacts violently with water , indicating that its stability and reactivity can be significantly affected by the presence of water in the environment. Additionally, the compound should be used only in well-ventilated areas or outdoors due to its potential to release irritating gases and vapors .

Preparation Methods

3,3-Dimethylacryloyl chloride can be synthesized through several methods. One common synthetic route involves the reaction of 3,3-dimethylacrylic acid with thionyl chloride (SOCl2) under reflux conditions . The reaction proceeds as follows:

$$(CH_3)_2C=CHCOOH + SOCl_2 \rightarrow (CH_3)_2C=CHCOCl + SO_2 + HCl$$(CH3​)2​C=CHCOOH+SOCl2​→(CH3​)2​C=CHCOCl+SO2​+HCl

In industrial settings, the production of this compound often involves similar methods but on a larger scale, with careful control of reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

3,3-Dimethylacryloyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It reacts with nucleophiles such as amines and alcohols to form amides and esters, respectively.

Addition Reactions: It can react with silylketene acetals in acetonitrile to form δ-ethylenic β-keto esters.

Hydrolysis: In the presence of water, it hydrolyzes to form 3,3-dimethylacrylic acid and hydrochloric acid.

Common reagents used in these reactions include thionyl chloride, silylketene acetals, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used .

Comparison with Similar Compounds

3,3-Dimethylacryloyl chloride can be compared with other acyl chlorides such as:

Acryloyl chloride: Similar in structure but lacks the methyl groups at the 3-position.

Methacryloyl chloride: Contains an additional methyl group at the 2-position.

Crotonoyl chloride: Has a different alkene configuration.

The uniqueness of this compound lies in its specific structure, which imparts distinct reactivity and properties compared to other acyl chlorides .

Customer Q & A

Q1: What are the common synthetic applications of 3,3-Dimethylacryloyl chloride?

A1: this compound is primarily utilized as an acylating agent in organic synthesis. It reacts readily with alcohols and amines to form esters and amides, respectively. Examples from the provided research include:

• Synthesis of Pyrrolizidine Alkaloids: this compound was employed to acylate retronecine, a pyrrolizidine alkaloid, yielding disenecioyl retronecine. This reaction is significant for preparing radiolabeled versions of the alkaloid for further study. []
• Formation of Chromanones and Related Heterocycles: The reaction of this compound with substituted phenols and related heterocycles, like benzothiophenes, is a key step in synthesizing chromanone derivatives. These compounds are important intermediates in the synthesis of various biologically active molecules, including potential pharmaceuticals. [, ]

Q2: How does the structure of this compound influence its reactivity?

A2: The structure of this compound contributes to its reactivity in several ways:

• Steric Hindrance: The two methyl groups on the β-carbon introduce steric hindrance, which can influence the regioselectivity of reactions. For example, in the synthesis of benzothienopyrans, the reaction with this compound leads to the formation of the less sterically hindered isomer. []

Q3: Are there any specific examples of how this compound is used to synthesize biologically relevant molecules?

A3: Yes, the research highlights the use of this compound in the synthesis of several biologically relevant molecules:

• (S)-4-hydroxy-α-lapachone: This compound, synthesized using this compound as a key building block, shows promising antitumor activity. []
• Disenecioyl retronecine: This pyrrolizidine alkaloid, synthesized using this compound, allows researchers to study its metabolism and toxicity. []
• Pyrano[2,3-a]carbazoles: this compound plays a crucial role in synthesizing these heterocyclic compounds, which have shown diverse biological activities, making them interesting targets for drug discovery. []